Lead monoxide

• IUPAC Name: oxolead
• InChI: InChI=1S/O.Pb
• InChI Key: YEXPOXQUZXUXJW-UHFFFAOYSA-N
• Canonical SMILES: O=[Pb]
• Molecular Formula: PbO, OPb
• DSSTOX Substance ID: DTXSID601018731
• Molecular Weight: 223 g/mol
• Physical Description: Litharge appears as odorless gray or yellow green or red-brown solid. Sinks in water. (USCG, 1999), Dry Powder; Other Solid, Red to yellow crystals; [ICSC] Practically insoluble in water (17 mg/L at 20 deg C); [ATSDR ToxProfiles], RED-TO-YELLOW CRYSTALS.
• Boiling Point: 1472 °C, 1470 °C
• Solubility: In water: 0.0504 g/L at 25 °C (alpha form); 0.1065 g/L at 25 °C (beta form), Water: 0.017 g/L at 20 °C, Insoluble in water, alcohol; soluble in acetic acid, dilute nitric acid, warm soln of fixed alkali hydroxides, Soluble in ammonium chloride, Solubility in water: none
• Density: 9.5 at 68 °F (USCG, 1999) - Denser than water; will sink, 9.64 g/cu cm, Density: 9.53 g/cu cm (alpha); 9.6 g/cu cm (beta), 9.5 g/cm³
• Vapor Pressure: 1 Pa at 724 °C; 10 Pa at 816 °C; 100 Pa at 928 °C; 1kPa at 1065 °C; 10 kPa at 1241 °C; 100 kPa at 1471 °C
• Color/Form: Exists in 2 forms: red to reddish-yellow, tetragonal crystals at ordinary temperature; yellow, orthorhombic crystals, stable above 489 °C, Yellow orthorhombic crystals
• CAS No.: 1317-36-8, 1314-27-8, 12059-89-1, 79120-33-5
• Melting Point: 887 °C, MP: 897 °C, begins to sublime before melting, 888 °C

Description

It occurs in two polymorphs: litharge, which has a tetragonal crystal structure, and massicot, which has an orthorhombic crystal structure . Lead monoxide is a yellow or red powder that is insoluble in water but soluble in acids and alkalis .

Scientific Research Applications

Lead monoxide has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other lead compounds and as a catalyst in organic reactions.

Biology: Employed in the study of lead toxicity and its effects on biological systems.

Medicine: Investigated for its potential use in radiation shielding materials.

Industry: Widely used in the production of batteries, glass, ceramics, and pigments

Mechanism of Action

Target of Action

Lead monoxide, also known as Lead(II) oxide, primarily targets the human body’s biological systems. It has been found to have significant effects on the nervous system, kidneys, blood, and reproductive system . Recent research also indicates that lead oxide nanoparticles may act as significant anticancer and antimicrobial drugs .

Mode of Action

This compound interacts with its targets primarily through absorption mechanisms. Lead ions enter the interior of microbial cells mainly through two pathways: an active process where the transporter carries Pb(II) into the cell, and passive diffusion where Pb(II) diffuses from high concentration to low concentration and into cells .

Biochemical Pathways

This compound affects various biochemical pathways. It is known to inhibit enzyme activity, damage DNA, and disrupt cell membrane permeability .

Result of Action

The molecular and cellular effects of this compound’s action are significant. It is known to cause irritation to skin, eyes, and the respiratory tract. It can also lead to more severe health issues such as mental retardation in children, reduced sperm count in men, and miscarriage, prematurity, and low birth weight in pregnant women .

Action Environment

The action, efficacy, and stability of this compound are influenced by various environmental factors. For instance, the synthesis of this compound nanoparticles can be achieved through several methods such as chemical synthesis, calcination, sol-gel pyrolysis, anodic oxidation, solvothermal method, thermal decomposition, chemical deposition, laser ablation, and green methods . These methods can be influenced by environmental conditions such as temperature and air flow .

Safety and Hazards

Lead monoxide is toxic and dangerous for human health and the environment. It is harmful if swallowed or inhaled, and may cause damage to organs through prolonged or repeated exposure. It is very toxic to aquatic life with long-lasting effects.

Future Directions

As society grows increasingly aware of the environmental and health risks posed by lead compounds, there is an impetus to find safer and more sustainable alternatives to Lead Oxide. PbO nanostructures have gained popularity in recent years due to their unique optical and electronic properties. They exhibit excellent semiconductor properties, including a tunable bandgap, high carrier mobility, and excellent photoresponse performance. These properties make PbO nanostructures promising for applications in a variety of fields, especially in nanophotonics.

Biochemical Analysis

Biochemical Properties

Lead monoxide can interact with various biomolecules such as proteins, lipids, nucleic acids, and carbohydrates . The unique chemical properties of lead facilitate extensive interactions with biomolecules, impacting all areas of cellular activity, including fundamental processes such as respiration, metabolism, nitrogen fixation, photosynthesis, DNA replication, transcription, and protein synthesis .

Cellular Effects

This compound can cause significant neurological and cellular effects. At the cellular level, this compound can interfere with mitochondrial function and oxidative stress, leading to cell death and inflammation . It can also interfere with the normal flow of ions across the cell membrane, disrupting various cellular processes such as signaling and muscle contraction .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to reversibly oxidize critical, redox-sensitive cysteine residues on target proteins . These oxidative post-translational modifications can control the biological activity of numerous enzymes and transcription factors, as well as their cellular localization or interactions with binding partners .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, this compound nanoparticles have been found to cause hepatic remodeling with enlargement and hydropic degeneration of hepatocytes, centrilobular hypertrophy of hepatocytes with karyomegaly, areas of hepatic necrosis, occasional periportal inflammation, and extensive accumulation of lipid droplets over time .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, lead exposure in animals is characterized by neurological disturbances, gastrointestinal upset, hematologic abnormalities, immunosuppression, infertility, and renal disease. The nature of the clinical manifestations is influenced by the dose and duration of lead exposure .

Metabolic Pathways

This compound can affect several metabolic pathways. For instance, it has been found to affect the expression of cellular metabolic enzymes

Transport and Distribution

This compound can be transported and distributed within cells and tissues. For instance, this compound nanoparticles have been found to be located in all analyzed tissues and their highest number was found in the lung and liver .

Subcellular Localization

The subcellular localization of this compound involves its accumulation within certain organelles. For instance, this compound nanoparticles have been found to accumulate within mitochondria and peroxisomes, forming aggregates enveloped by an electron-dense mitochondrial matrix .

Preparation Methods

Lead monoxide can be synthesized through various methods:

Chemical Synthesis: This involves the reaction of lead with oxygen at high temperatures.

Calcination: Heating lead carbonate or lead nitrate to decompose them into this compound.

Sol-gel Pyrolysis: A method involving the transition of a solution into a gel and then heating to form this compound.

Anodic Oxidation: Electrochemical oxidation of lead in an alkaline medium.

Solvothermal Method: Using solvents at high temperatures and pressures to produce this compound.

Thermal Decomposition: Decomposing lead compounds like lead acetate at high temperatures.

Chemical Deposition: Depositing this compound from a solution containing lead salts.

Laser Ablation: Using laser energy to ablate lead targets in the presence of oxygen.

Chemical Reactions Analysis

Lead monoxide undergoes various chemical reactions:

Oxidation: this compound can be oxidized to lead dioxide (PbO₂) using strong oxidizing agents like hydrogen peroxide.

Reduction: It can be reduced to metallic lead using reducing agents like carbon or hydrogen.

Substitution: this compound reacts with acids to form lead salts, such as lead chloride when reacted with hydrochloric acid.

Formation of Mixed Oxides: This compound can combine with other metal oxides to form mixed oxides like red lead (Pb₃O₄).

Comparison with Similar Compounds

Lead monoxide can be compared with other metal oxides:

Lead Dioxide (PbO₂): Unlike this compound, lead dioxide is a strong oxidizing agent and is used in lead-acid batteries.

Red Lead (Pb₃O₄): A mixed oxide of this compound and lead dioxide, used as a pigment and in rust-proofing paints.

Ferro-ferric Oxide (Fe₃O₄): A mixed oxide of ferric oxide and ferrous oxide, used in magnetic storage media and as a catalyst.

This compound is unique due to its polymorphic nature and its wide range of applications in various fields.